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Compound Name: Boc-NH-PEG4-CH2CH2COOH

Cat. No.: B1682598

Audience: Researchers, scientists, and drug development professionals.
1. Introduction

Boc-NH-PEG4-CH2CH2COOH, also known as t-Boc-N-amido-PEG4-acid, is a monodisperse
polyethylene glycol (PEG) linker widely utilized in biomedical research and drug development.
[1][2] Its structure comprises a Boc-protected amine, a flexible tetra-ethylene glycol spacer, and
a terminal carboxylic acid. This heterobifunctional nature allows for sequential and controlled
conjugation to various molecules. The hydrophilic PEG chain enhances the solubility of the
conjugated molecules in agueous media, a critical attribute for many biological applications.[1]
[2][3] This compound is frequently employed as a linker in the synthesis of Antibody-Drug
Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACS).[4][5]

2. Physicochemical Properties

Molecular Formula: C16H31NOs

Molecular Weight: 365.42 g/mol [5]

Appearance: Typically a viscous liquid or 0il[6]

Storage: Recommended storage at -5°C to -20°C, protected from light and moisture.[1]

w

. Solubility Profile
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The solubility of Boc-NH-PEG4-CH2CH2COOH is a key consideration for its application in
bioconjugation and drug delivery. The PEG spacer imparts hydrophilicity, leading to good
solubility in a range of solvents. While precise quantitative data is not extensively published, a
gualitative and semi-quantitative solubility profile is provided below based on typical
observations for similar PEGylated molecules.

Table 1: Solubility of Boc-NH-PEG4-CH2CH2COOH in Common Solvents
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BENCHE

Chemical . .
Solvent Polarity Solubility Notes
Class
The hydrophilic
PEG chain
Water Protic High Soluble enhances
aqueous
solubility.[1][2]
Phosphate- Suitable for
Buffered Saline Aqueous Buffer High Soluble many biological
(PBS) applications.
A common
Dimethyl
) ) ) solvent for
Sulfoxide Aprotic High Very Soluble ]
preparing stock
(DMSO) _
solutions.[7]
Often used in
Dimethylformami ) ) peptide synthesis
Aprotic High Very Soluble ] ]
de (DMF) and conjugation
reactions.[7]
Useful for
Dichloromethane ) ) organic synthesis
Chlorinated Intermediate Soluble T
(DCM) and purification
steps.[7]
A versatile
Tetrahydrofuran ) solvent for a
Ether Intermediate Soluble ]
(THF) range of organic
reactions.[7]
Commonly used
Acetonitrile o ) as a mobile
Nitrile Intermediate Soluble )
(ACN) phase in HPLC.
[7]
Ethanol Protic High Soluble A polar protic

solvent used in
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various

applications.

Similar to
ethanol, effective

Methanol Protic High Soluble for dissolving
polar

compounds.

4. Applications

o PROTACSs: Boc-NH-PEG4-CH2CH2COOH serves as a flexible linker to connect a target
protein-binding ligand and an E3 ligase-binding ligand in a PROTAC molecule.[4][5]

e Antibody-Drug Conjugates (ADCs): It can be used as a cleavable or non-cleavable linker to
attach a cytotoxic drug to an antibody.[4][5]

e Bioconjugation: The terminal carboxylic acid can be activated to react with primary amines
on proteins, peptides, or other biomolecules to form stable amide bonds.[1][2]

» Nanotechnology and Materials Science: Used in the functionalization of nanoparticles and
surfaces to improve their biocompatibility and solubility.[1]

e Drug Delivery: The PEG linker can improve the pharmacokinetic properties of drugs by
increasing their solubility and circulation half-life.[6]

(62}

. Experimental Protocols

Protocol 1: General Procedure for Preparing a Stock
Solution

This protocol outlines the steps to prepare a stock solution of Boc-NH-PEG4-CH2CH2COOH
in an appropriate organic solvent like DMSO.

Materials:

e Boc-NH-PEG4-CH2CH2COOH
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e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated pipettes

Procedure:

o Equilibrate the vial of Boc-NH-PEG4-CH2CH2COOH to room temperature before opening.
e Weigh the desired amount of the compound in a sterile microcentrifuge tube.

e Add the calculated volume of anhydrous DMSO to achieve the target concentration (e.g., 10
mg/mL or 100 mM).

» Vortex the solution for 1-2 minutes until the compound is completely dissolved. Gentle
warming (to 37°C) or sonication can be used to aid dissolution if necessary.[8]

» Store the stock solution at -20°C. For long-term storage, aliquoting is recommended to avoid
repeated freeze-thaw cycles.

Protocol 2: Determination of Aqueous Solubility
using the Shake-Flask Method

This protocol describes a standard method for determining the thermodynamic solubility of
Boc-NH-PEG4-CH2CH2COOH in an aqueous buffer like PBS.[9]

Materials:

e Boc-NH-PEG4-CH2CH2COOH

o Phosphate-Buffered Saline (PBS), pH 7.4

» Scintillation vials or glass tubes with screw caps
» Orbital shaker or rotator

o Centrifuge
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e Syringe filters (e.g., 0.22 um PVDF or PTFE)

o High-Performance Liquid Chromatography (HPLC) system or other suitable analytical
instrument

Procedure:

e Add an excess amount of Boc-NH-PEG4-CH2CH2COOH to a vial containing a known
volume of PBS (e.g., 1 mL). The excess solid should be clearly visible.

o Seal the vial and place it on an orbital shaker at a constant temperature (e.g., 25°C or 37°C).

o Shake the mixture for a sufficient time (typically 24-48 hours) to ensure equilibrium is
reached.

» After equilibration, centrifuge the suspension to pellet the undissolved solid.

o Carefully withdraw the supernatant and filter it through a syringe filter to remove any
remaining solid particles.

e Quantify the concentration of the dissolved compound in the filtrate using a validated
analytical method like HPLC. A standard calibration curve of the compound should be
prepared to ensure accurate quantification.

e The determined concentration represents the equilibrium solubility of the compound in the
specified solvent at that temperature.

6. Visualizations

Solution Preparation Separation Analysis

Equilibrate on shaker Centrifuge to pellet ~

Add excess Boc-NH-PEG4- Filter supernatant Quantify concentration
CH2CH2COOH to solvent (24-48h) undissolved solid = P (e.g., HPLC)
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Caption: Workflow for determining equilibrium solubility using the shake-flask method.

PROTAC Synthesis
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Caption: Role of Boc-NH-PEG4-CH2CH2COOH in PROTAC and ADC synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Boc-NH-PEG4-
CH2CH2COOH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682598#boc-nh-peg4-ch2ch2cooh-solubility-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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